Cas no 899352-47-7 ( )

  structure
  structure
Product Name: 
CAS No:899352-47-7
MF:C16H20N2O2S
MW:304.407202720642
CID:877999
PubChem ID:90477361
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-AMINO-4-[4-(1,1-DIMETHYLETHYL)PHENYL]-5-THIAZOLECARBOXYLIC ACID ETHYL ESTER
    • 899352-47-7
    •  
    • Inchi: 1S/C16H20N2O2S/c1-5-20-14(19)13-12(18-15(17)21-13)10-6-8-11(9-7-10)16(2,3)4/h6-9H,5H2,1-4H3,(H2,17,18)
    • InChI Key: WLEMGXZWCHCHML-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC(=C1C(=O)OCC)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 304.12454906g/mol
  • Monoisotopic Mass: 304.12454906g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 93.4Ų
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